1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride
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Description
Mechanism of Action
The mechanism of action of “1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride” is not specified in the sources I have access to. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids , suggesting a wide range of potential biological activities.
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol hydrochloride involves the reaction of piperidine with epichlorohydrin to form 1-(chloromethyl)piperidine. This intermediate is then reacted with cyclopropanol in the presence of a base to form the desired product.", "Starting Materials": [ "Piperidine", "Epichlorohydrin", "Cyclopropanol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Piperidine is reacted with epichlorohydrin in the presence of a base to form 1-(chloromethyl)piperidine.", "1-(Chloromethyl)piperidine is then reacted with cyclopropanol in the presence of a base to form 1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol.", "The final product is obtained by treating 1-[(piperidin-4-yloxy)methyl]cyclopropan-1-ol with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS No. |
2624122-43-4 |
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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